Cas no 1904194-07-5 (N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1904194-07-5
• MF: C₁₂H₁₆N₄O₂S
• MW: 280.346040725708
• CID: 6614886
• PubChem ID: 92076130
• Update Time: 2025-08-05

N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6471-7062
• 1904194-07-5
• N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• N-[3-(1,2-oxazol-4-yl)propyl]-4-propylthiadiazole-5-carboxamide
• N-[3-(1,2-oxazol-4-yl)propyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide
• AKOS025339038

• Inchi： 1S/C12H16N4O2S/c1-2-4-10-11(19-16-15-10)12(17)13-6-3-5-9-7-14-18-8-9/h7-8H,2-6H2,1H3,(H,13,17)
• InChI Key： IIFITDPHEQAHKR-UHFFFAOYSA-N
• SMILES： S1C(C(NCCCC2C=NOC=2)=O)=C(CCC)N=N1

Computed Properties

• Exact Mass: 280.09939694g/mol
• Monoisotopic Mass: 280.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Additional information on N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1904194-07-5): An Emerging Compound in Medicinal Chemistry

N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1904194-07-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.

The chemical structure of N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide is characterized by the presence of an isoxazole ring and a thiadiazole ring, both of which are key pharmacophores in many bioactive molecules. The isoxazole ring is a five-membered heterocycle with two double bonds and one oxygen atom, while the thiadiazole ring is a five-membered heterocycle with two nitrogen atoms and one sulfur atom. These rings contribute to the compound's stability and biological activity.

Recent studies have highlighted the potential of N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide has shown promise as an antitumor agent. A preclinical study conducted by researchers at the National Cancer Institute demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antitumor activity is attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells.

The pharmacokinetic properties of N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral therapeutic agent. The compound's stability in physiological conditions and its ability to cross the blood-brain barrier have also been noted as advantageous features for potential neurological applications.

To further explore the therapeutic potential of N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide, several ongoing clinical trials are being conducted. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. Preliminary results from phase I clinical trials have shown that the compound is well-tolerated by patients with minimal side effects observed.

In conclusion, N-(3-(isoxazol-4-yl)propyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1904194-07-5) represents a promising new compound in medicinal chemistry with a wide range of potential applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing therapeutic options for various diseases.